Cas no 22975-62-8 (Benzene,1-(1-methylethyl)-4-propyl-)
22975-62-8 structure
Product Name:Benzene,1-(1-methylethyl)-4-propyl-
Benzene,1-(1-methylethyl)-4-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1-methylethyl)-4-propyl-
- 1-propan-2-yl-4-propylbenzene
- 1-(1-Methylethyl)-4-propylbenzene
- 1-Isopropyl-4-propylbenzene
- 1-Propyl-4-isopropylbenzene
- 4-Propylcumene
- Cumene,p-propyl- (6CI,8CI)
- FRGDRCOOSXPXDK-UHFFFAOYSA-N
- 1-isopropyl-4-n-propylbenzene
- Benzene, 1-(1-methylethyl)-4-propyl
- 22975-62-8
- DTXSID10335254
- 6-Oxo-4-thioxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
-
- Inchi: 1S/C12H18/c1-4-5-11-6-8-12(9-7-11)10(2)3/h6-10H,4-5H2,1-3H3
- InChI Key: FRGDRCOOSXPXDK-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC(=CC=1)CCC
Computed Properties
- Exact Mass: 162.14094
- Monoisotopic Mass: 162.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1-(1-methylethyl)-4-propyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
22975-62-8 (Benzene,1-(1-methylethyl)-4-propyl-) Related Products
- 1530-03-6(1,1-diphenylpropane)
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- 2049-95-8(Tert-Pentylbenzene)
- 873-49-4(Cyclopropylbenzene)
- 2719-52-0(2-Phenylpentane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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